1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid
CAS No.: 2137143-57-6
Cat. No.: VC6169136
Molecular Formula: C20H19NO5
Molecular Weight: 353.374
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2137143-57-6 |
|---|---|
| Molecular Formula | C20H19NO5 |
| Molecular Weight | 353.374 |
| IUPAC Name | 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxycyclobutane-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H19NO5/c22-12-9-20(10-12,18(23)24)21-19(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17,22H,9-11H2,(H,21,25)(H,23,24) |
| Standard InChI Key | BJIOQZLQMVAEFZ-KWUMSVIQSA-N |
| SMILES | C1C(CC1(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O |
Introduction
Synthesis and Applications
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Synthesis: The synthesis of such compounds typically involves the reaction of an amino acid or an amino-containing compound with fluoren-9-ylmethyl chloroformate (Fmoc-Cl) in the presence of a base. For 1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid, the starting material would be a hydroxycyclobutane-based amino acid, which might require additional steps to synthesize.
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Applications: Fmoc-protected compounds are primarily used in solid-phase peptide synthesis (SPPS), where the Fmoc group protects the amino group during the synthesis process, preventing unwanted reactions. The unique structure of this compound might offer specific advantages in certain peptide synthesis applications, particularly where a cyclobutane ring is desired.
Comparison with Similar Compounds
| Compound | Molecular Formula | CAS Number | Purity | Molecular Weight |
|---|---|---|---|---|
| (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(naphthalen-1-yl)propanoic acid | C28H23NO4 | 507472-10-8 | 95% | 437.5 g/mol |
| 1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-oxocyclohexanecarboxylic acid | C22H21NO5 | 285996-74-9 | - | 379.4 g/mol |
| (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-3-methylbutanoic acid | C20H21NO5 | 1217603-41-2 | - | - |
Research Findings and Potential Uses
Given the lack of specific data on 1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid, research findings would likely focus on its potential applications in peptide synthesis or as a building block for more complex molecules. The cyclobutane ring could offer unique structural properties beneficial in drug design or materials science.
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